Hydroxy Saxagliptin
Hydroxy Saxagliptin
Brand Name:
Vulcanchem
CAS No.:
841302-24-7
VCID:
VC0121343
InChI:
InChI=1S/C18H25N3O3/c19-6-12-1-11-2-13(11)21(12)15(22)14(20)16-3-10-4-17(23,7-16)9-18(24,5-10)8-16/h10-14,23-24H,1-5,7-9,20H2/t10?,11-,12+,13+,14-,16?,17?,18?/m1/s1
SMILES:
C1C2CC2N(C1C#N)C(=O)C(C34CC5CC(C3)(CC(C5)(C4)O)O)N
Molecular Formula:
C₁₈H₂₅N₃O₃
Molecular Weight:
331.41
Hydroxy Saxagliptin
CAS No.: 841302-24-7
Reference Standards
VCID: VC0121343
Molecular Formula: C₁₈H₂₅N₃O₃
Molecular Weight: 331.41
CAS No. | 841302-24-7 |
---|---|
Product Name | Hydroxy Saxagliptin |
Molecular Formula | C₁₈H₂₅N₃O₃ |
Molecular Weight | 331.41 |
IUPAC Name | (1S,3S,5S)-2-[(2S)-2-amino-2-(3,5-dihydroxy-1-adamantyl)acetyl]-2-azabicyclo[3.1.0]hexane-3-carbonitrile |
Standard InChI | InChI=1S/C18H25N3O3/c19-6-12-1-11-2-13(11)21(12)15(22)14(20)16-3-10-4-17(23,7-16)9-18(24,5-10)8-16/h10-14,23-24H,1-5,7-9,20H2/t10?,11-,12+,13+,14-,16?,17?,18?/m1/s1 |
SMILES | C1C2CC2N(C1C#N)C(=O)C(C34CC5CC(C3)(CC(C5)(C4)O)O)N |
Synonyms | (1S,3S,5S)-2-[(2S)-2-amino-2-(3,5-dihydroxytricyclo[3.3.1.13,7]dec-1-yl)acetyl]-2-Azabicyclo[3.1.0]hexane-3-carbonitrile; BMS 510849; 5-Hydroxy Saxagliptin; BMS 510849; M2 Saxagliptin Hydroxylated Metabolite |
PubChem Compound | 23645678 |
Last Modified | Dec 28 2021 |
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